Vanillyl alcohol

• CAS No.: 498-00-0
• Product Name: Vanillyl alcohol
• Molecular Formula: C8H10O3
• Molecular Weight: 154.16 g/mol
• IUPAC Name: 4-(hydroxymethyl)-2-methoxyphenol
• Standard InChI: InChI=1S/C8H10O3/c1-11-8-4-6(5-9)2-3-7(8)10/h2-4,9-10H,5H2,1H3
• Standard InChIKey: ZENOXNGFMSCLLL-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)CO)O
• Canonical SMILES: COC1=C(C=CC(=C1)CO)O
• Melting Point: 115.0 °C; Mp 114-115 °; 114-115°C
• Physical Description: Solid; white or colourless crystals with a mild, sweet, balsamic, vanilla-like odou
• Description: Vanillyl alcohol is a monomethoxybenzene that is 2-methoxyphenol substituted by a hydroxymethyl group at position 4. It has a role as a plant metabolite. It is a member of guaiacols and a member of benzyl alcohols.; 4-Hydroxy-3-methoxybenzenemethanol, also known as 4-hydroxy-3-methoxybenzyl alcohol or 3-methoxy-4-hydroxybenzyl alcohol, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. 4-Hydroxy-3-methoxybenzenemethanol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 4-hydroxy-3-methoxybenzenemethanol is primarily located in the cytoplasm. 4-Hydroxy-3-methoxybenzenemethanol is also a parent compound for other transformation products, including but not limited to, vanillyl alcohol diacetate, vanillyl beta-D-glucopyranoside, and capsiate. 4-Hydroxy-3-methoxybenzenemethanol is a sweet, anise, and balsam tasting compound that can be found in fruits and herbs and spices. This makes 4-hydroxy-3-methoxybenzenemethanol a potential biomarker for the consumption of these food products.; Vanillyl alcohol has been used in trials studying the treatment of Smoking.
• Solubility: 2 mg/mL at 20 °C; soluble in hot water, organic solvents, oils; soluble (in ethanol)
• Synonyms: vanillyl alcohol
• PubChem Compound: 62348
• Last Modified: Nov 11 2021